5-((3-Methoxyphenyl)(4-methylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3-methoxyphenyl)-(4-methylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C17H21N5O2S/c1-20-6-8-21(9-7-20)14(12-4-3-5-13(10-12)24-2)15-16(23)22-17(25-15)18-11-19-22/h3-5,10-11,14,23H,6-9H2,1-2H3
• InChI Key: PLMAIZRPCTXKSY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(C2=CC(=CC=C2)OC)C3=C(N4C(=NC=N4)S3)O
• Molecular Formula: C17H21N5O2S
• Molecular Weight: 359.4 g/mol
• CAS No.: 868220-42-2

Description

5-((3-Methoxyphenyl)(4-methylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C17H21N5O2S and its molecular weight is 359.45. The purity is usually 95%.
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Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as those containing a piperazine ring, have been found in a variety of biologically active compounds for disease states such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .

Mode of Action

Similar compounds with a piperazine ring have been known to positively modulate the pharmacokinetic properties of a drug substance .

Biochemical Pathways

Compounds with similar structures have been found to have diverse biological activities, indicating that they may affect multiple biochemical pathways .

Pharmacokinetics

Compounds with a piperazine ring, a common structural motif in this compound, are known to positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Compounds with similar structures have been found to have diverse biological activities, indicating that they may have multiple effects at the molecular and cellular level .

Action Environment

It’s worth noting that the stability and efficacy of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances .

Biochemical Analysis

Biochemical Properties

Similar compounds have been shown to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific structure and functional groups of the compound.

Cellular Effects

Related compounds have shown promising neuroprotective and anti-inflammatory properties . These effects are likely due to the compound’s influence on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Related compounds have shown significant anti-neuroinflammatory properties and promising neuroprotective activity .

Dosage Effects in Animal Models

Related compounds have shown promising results in in vitro studies .

Metabolic Pathways

Similar compounds have been shown to interact with various enzymes and cofactors .